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Compound of Interest

Compound Name: (2-~13~C)-1,3-Dioxolan-2-one

CAS No.: 69754-77-4

Cat. No.: B3428796

Get Quote

1,3-Dioxolan-2-one, commonly known as ethylene carbonate (EC), is a cyclic carbonate ester

of significant industrial and scientific interest. Its high dielectric constant and excellent ability to

dissolve lithium salts have made it an indispensable component of electrolytes in modern

lithium-ion batteries.[1][2] Beyond energy storage, it serves as a polar aprotic solvent, a

plasticizer, and a precursor in various organic syntheses.[1][3]

The introduction of a stable isotope, such as Carbon-13 (¹³C), at a specific molecular position

elevates the compound from a bulk chemical to a precision tool for research. (2-¹³C)-1,3-

Dioxolan-2-one, with its ¹³C label at the carbonyl carbon (C2), provides a unique spectroscopic

signature. This isotopic enrichment is invaluable for:

Mechanistic Studies: Tracing the metabolic or degradation pathways of the molecule. The

¹³C label acts as a beacon, allowing researchers to follow the fate of the carbonyl carbon

through complex reaction sequences using techniques like Nuclear Magnetic Resonance

(NMR) and Mass Spectrometry (MS).

Quantitative Analysis: Serving as an ideal internal standard for mass spectrometry-based

assays. Its chemical behavior is virtually identical to the unlabeled analogue, but its mass is
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distinct, enabling precise quantification in complex matrices.

Spectroscopic Assignment: Aiding in the definitive assignment of signals in NMR and

vibrational spectroscopy.

This guide provides a comprehensive overview of the core physicochemical and spectroscopic

properties of (2-¹³C)-1,3-Dioxolan-2-one, offering both foundational data and practical, field-

proven methodologies for its characterization.

Part 1: Core Physicochemical Properties
The introduction of a single neutron in the C2 carbon nucleus has a negligible effect on the

macroscopic physical properties of the molecule, such as melting point, boiling point, and

solubility. These properties are primarily dictated by intermolecular forces, which are not

significantly altered by the isotopic substitution. The most notable difference is the molecular

weight.

The data presented below is based on the well-characterized unlabeled ethylene carbonate,

with the molecular weight adjusted for the ¹³C isotope.

Table 1: Summary of Physicochemical Properties
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Property Value Source(s)

IUPAC Name (2-¹³C)-1,3-dioxolan-2-one -

Synonyms (2-¹³C)-Ethylene Carbonate [3][4]

Molecular Formula ¹³C¹²C₂H₄O₃ [5]

Molecular Weight 89.06 g/mol (Calculated) [3][4]

Appearance
Transparent crystalline solid at

25°C; Colorless liquid >37°C
[3][4]

Melting Point 34 - 39 °C [3][4][6][7]

Boiling Point ~244 - 248 °C [1][4][5][7]

Density
1.321 g/cm³ at 25°C (liquid

state)
[2][3]

Flash Point ~143 - 160 °C [7][8]

Solubility
Soluble in water, alcohol,

ether, benzene, chloroform.
[4][5][6]

Dipole Moment 4.9 D [3]

Part 2: Spectroscopic Characterization - The
Isotopic Signature
The true value of (2-¹³C)-1,3-Dioxolan-2-one is revealed through spectroscopic analysis. The

¹³C label at the C2 position provides a powerful and unambiguous signal for tracking and

identification.

Mass Spectrometry (MS)
In mass spectrometry, the isotopic label results in a predictable mass shift. The molecular ion

peak (M⁺) for the labeled compound will appear at an m/z value that is one unit higher than that

of the unlabeled analogue.

Expected M⁺ for C₃H₄O₃: ~88.016 m/z[4]
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Expected M⁺ for ¹³C¹²C₂H₄O₃: ~89.019 m/z (Calculated)

This +1 shift will propagate through the fragmentation pattern, providing a clear method to

differentiate the labeled compound from its natural abundance counterpart and to trace its

fragments in complex mixtures. The fragmentation pattern itself is expected to be identical to

the unlabeled compound.[9]

Sample Preparation: Dissolve a small quantity (~1 mg/mL) of (2-¹³C)-1,3-Dioxolan-2-one in a

volatile organic solvent such as methanol or dichloromethane.

Instrument Setup:

Set the ion source to Electron Ionization (EI) mode.

Use a standard electron energy of 70 eV. This is a conventional choice that ensures

reproducible fragmentation patterns and allows for comparison with standard spectral

libraries like NIST.[9]

Set the mass analyzer to scan a suitable range, for example, m/z 15 to 120, to ensure

capture of the molecular ion and key fragments.

Sample Introduction: Introduce the sample via a direct insertion probe or through a Gas

Chromatography (GC) inlet if sample purity is a concern.

Data Acquisition: Acquire the mass spectrum.

Data Analysis:

Identify the molecular ion peak at m/z ≈ 89.

Compare the fragmentation pattern to a reference spectrum of unlabeled ethylene

carbonate (NIST) to confirm structural integrity, noting the +1 m/z shift for all fragments

containing the C2 carbon.[9]
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Workflow for Mass Spectrometric Analysis.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
¹³C NMR is the premier technique for characterizing this molecule. In a standard ¹³C NMR

spectrum of unlabeled ethylene carbonate, the carbonyl carbon signal is present at its natural

abundance of ~1.1%. For (2-¹³C)-1,3-Dioxolan-2-one, the C2 position is >98% enriched,

resulting in a signal for this carbon that is dramatically enhanced (by a factor of ~90) relative to

the other carbons in the molecule.

Expected Chemical Shifts (in CDCl₃):

C2 (¹³C labeled carbonyl): ~155 ppm. This is the key signal of interest, and its intensity will

be exceptionally high.

C4, C5 (methylene carbons): ~65 ppm. These two carbons are chemically equivalent due

to the molecule's plane of symmetry and will appear as a single signal of standard

intensity.[10]

Sample Preparation: Dissolve 10-20 mg of the compound in ~0.6 mL of a deuterated solvent

(e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical; it must dissolve the sample and

provide a deuterium signal for the instrument's lock system, which stabilizes the magnetic

field.

Instrument Setup:

Tune the NMR probe to the ¹³C frequency.

Lock the spectrometer onto the deuterium signal of the solvent.

Shim the magnetic field to optimize homogeneity and improve signal resolution. This is a

crucial step to obtain sharp, well-defined peaks.

Acquisition Parameters:

Use a standard proton-decoupled pulse sequence (e.g., zgpg30). This removes ¹H-¹³C

coupling, simplifying the spectrum so that each unique carbon appears as a single line.

Set the spectral width to cover the full range of expected ¹³C chemical shifts (e.g., 0-200

ppm).
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A relaxation delay (d1) of 2-5 seconds is typically sufficient.

Data Acquisition: Acquire the Free Induction Decay (FID) signal. The number of scans can

be minimal due to the high enrichment of the C2 signal.

Data Processing:

Apply a Fourier transform to the FID to convert the time-domain signal into a frequency-

domain spectrum.

Phase correct the spectrum to ensure all peaks are in the positive absorptive mode.

Reference the spectrum by setting the solvent signal to its known chemical shift (e.g.,

CDCl₃ at 77.16 ppm).

Integrate the signals. The integral of the peak at ~155 ppm will be disproportionately large

compared to the peak at ~65 ppm, confirming the isotopic enrichment.
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Workflow for ¹³C NMR Spectroscopic Analysis.
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Infrared (IR) Spectroscopy
The primary diagnostic peak in the IR spectrum of 1,3-dioxolan-2-one is the strong carbonyl

(C=O) stretch.[11] The frequency of this vibration is dependent on the reduced mass of the two

atoms in the bond. Because ¹³C is heavier than ¹²C, the C=O bond in the labeled compound will

have a slightly larger reduced mass. This will result in a small but detectable shift of the

carbonyl absorption to a lower wavenumber (frequency).

Expected C=O stretch for ¹²C=O: ~1800-1830 cm⁻¹[11]

Expected C=O stretch for ¹³C=O: A shift of a few cm⁻¹ to a lower frequency is anticipated.

This isotopic shift provides definitive proof of the label's position at the carbonyl carbon.

Sample Preparation:

If the sample is liquid (above ~37°C), place a single drop directly onto the ATR crystal.

If the sample is solid, place a small amount of the powder onto the crystal and apply

pressure using the anvil to ensure good contact.

Background Collection: With the clean, empty ATR crystal, collect a background spectrum.

This is a critical self-validating step that subtracts the absorbance of atmospheric CO₂ and

water vapor, as well as any intrinsic absorbance from the crystal itself.

Sample Spectrum Collection: Place the sample on the crystal and collect the spectrum. The

instrument software will automatically ratio the sample scan against the background scan to

produce the final transmittance or absorbance spectrum.

Data Analysis: Identify the strong C=O stretching frequency and compare it to a reference

spectrum of the unlabeled compound to confirm the isotopic shift. Also, identify other

characteristic peaks, such as C-H and C-O stretches, which should remain largely

unchanged.[11]

Conclusion
(2-¹³C)-1,3-Dioxolan-2-one is a powerful analytical tool whose value is defined by its unique

spectroscopic properties. While its bulk physicochemical characteristics are nearly identical to
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its unlabeled counterpart, the isotopic label at the C2 position provides an unambiguous

signature in mass spectrometry and, most notably, in ¹³C NMR spectroscopy. Understanding

these distinct features and applying rigorous, well-validated analytical protocols are essential

for leveraging this compound to its full potential in mechanistic elucidation, metabolic tracing,

and quantitative studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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